Cas no 85734-98-1 (Phenol, 4-ethyl-, hydrogen sulfate)

4-Ethylphenol hydrogen sulfate is a sulfate ester derivative of 4-ethylphenol, characterized by its enhanced solubility and stability compared to its parent compound. This chemical is widely utilized in organic synthesis and industrial applications due to its reactive sulfate group, which facilitates further chemical modifications. It serves as a key intermediate in the production of specialty chemicals, including surfactants, pharmaceuticals, and agrochemicals. The compound's improved water solubility makes it advantageous for formulations requiring aqueous compatibility. Additionally, its stability under various conditions ensures reliable performance in synthetic processes. The presence of the ethyl group contributes to its unique reactivity profile, enabling selective transformations in complex synthetic routes.
Phenol, 4-ethyl-, hydrogen sulfate structure
85734-98-1 structure
Product Name:Phenol, 4-ethyl-, hydrogen sulfate
CAS No:85734-98-1
MF:C8H10O4S
MW:202.227601528168
CID:663658
PubChem ID:20822574
Update Time:2025-07-02

Phenol, 4-ethyl-, hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-ethyl-, hydrogen sulfate
    • 4-Ethylphenyl sulfate ammonium salt
    • 85734-98-1
    • 4-Ethylphenylsulfuric acid
    • 4-ethylphenyl sulfate
    • CS-0757744
    • 4-Ethylphenylsulphate
    • p-Ethylphenylsulphuric Acid
    • 4-ethylphenyl hydrogen sulfate
    • 4-Ethylphenylsulphuric acid
    • CHEMBL4530825
    • (4-ethylphenyl) hydrogen sulfate
    • CHEBI:82932
    • HY-W674241
    • F75444
    • SCHEMBL236312
    • Q27156471
    • Inchi: 1S/C8H10O4S/c1-2-7-3-5-8(6-4-7)12-13(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)
    • InChI Key: DWZGLEPNCRFCEP-UHFFFAOYSA-N
    • SMILES: C1(OS(O)(=O)=O)=CC=C(CC)C=C1

Computed Properties

  • Exact Mass: 202.02997997g/mol
  • Monoisotopic Mass: 202.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72Ų

Phenol, 4-ethyl-, hydrogen sulfate Pricemore >>

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